Cas no 2649055-48-9 (1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene)
1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene Chemical and Physical Properties
Names and Identifiers
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- 1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene
- 2649055-48-9
- EN300-1858367
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- Inchi: 1S/C12H15NO2/c1-9-7-10(15-4)5-6-11(9)12(2,3)13-8-14/h5-7H,1-4H3
- InChI Key: NIUPAMZEHDVDBD-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=C(C)C=1)C(C)(C)N=C=O
Computed Properties
- Exact Mass: 205.110278721g/mol
- Monoisotopic Mass: 205.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 38.7Ų
1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1858367-0.05g |
1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene |
2649055-48-9 | 0.05g |
$827.0 | 2023-09-18 | ||
| Enamine | EN300-1858367-0.1g |
1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene |
2649055-48-9 | 0.1g |
$867.0 | 2023-09-18 | ||
| Enamine | EN300-1858367-0.25g |
1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene |
2649055-48-9 | 0.25g |
$906.0 | 2023-09-18 | ||
| Enamine | EN300-1858367-0.5g |
1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene |
2649055-48-9 | 0.5g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1858367-1.0g |
1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene |
2649055-48-9 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1858367-2.5g |
1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene |
2649055-48-9 | 2.5g |
$1931.0 | 2023-09-18 | ||
| Enamine | EN300-1858367-5.0g |
1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene |
2649055-48-9 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-1858367-10.0g |
1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene |
2649055-48-9 | 10g |
$4236.0 | 2023-06-01 | ||
| Enamine | EN300-1858367-1g |
1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene |
2649055-48-9 | 1g |
$986.0 | 2023-09-18 | ||
| Enamine | EN300-1858367-5g |
1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene |
2649055-48-9 | 5g |
$2858.0 | 2023-09-18 |
1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene
Professional Introduction to Compound with CAS No. 2649055-48-9 and Product Name: 1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene
The compound with the CAS number 2649055-48-9 and the product name 1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular medicine. The presence of an isocyanate group and specific aromatic substitutions makes it a versatile intermediate for synthesizing novel bioactive molecules.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating aromatic rings with functional groups that enhance bioavailability and target specificity. The 1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene molecule fits well within this trend, as its structure allows for facile modifications that can be tailored to specific therapeutic needs. The isocyanate functionality, for instance, provides a reactive site for further chemical transformations, enabling the synthesis of polymers, coatings, and other high-value materials.
One of the most promising applications of this compound lies in its potential use as a precursor in the development of new drugs targeting neurological disorders. Current research indicates that molecules with similar structural motifs exhibit inhibitory effects on enzymes involved in neurodegenerative processes. The methoxy and methyl substituents on the benzene ring contribute to the compound's lipophilicity, which is often a critical factor in drug design for achieving optimal brain penetration. Furthermore, the isocyanate group can be used to link this compound to other pharmacophores, creating hybrid molecules with enhanced therapeutic profiles.
Another area where 1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene shows promise is in the field of immunomodulation. Recent studies have highlighted the role of isocyanate-containing compounds in modulating immune responses by interacting with various cellular receptors. The aromatic ring system of this molecule can be engineered to bind to specific immune targets, potentially leading to the development of novel immunotherapies. This versatility makes it an attractive candidate for further investigation in both preclinical and clinical settings.
The synthesis of 1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene involves a series of well-defined chemical reactions that highlight its synthetic utility. The introduction of the isocyanate group requires careful handling due to its reactivity, but modern synthetic methodologies have made it possible to achieve high yields and purity levels. Advances in catalytic systems have also enabled more efficient transformations, reducing the environmental impact of its production. These improvements are crucial for scaling up synthesis while maintaining cost-effectiveness and sustainability.
In addition to its pharmaceutical applications, this compound has shown potential in materials science. The ability to polymerize isocyanate-functionalized compounds leads to the formation of polymers with unique properties such as thermal stability and mechanical strength. These materials could find applications in coatings, adhesives, and even advanced composites used in aerospace and automotive industries. The methoxy and methyl groups further influence the physical properties of these polymers, making them suitable for a wide range of industrial uses.
Current research efforts are focused on optimizing the synthetic pathways for 1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene to enhance its availability for various applications. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore new derivatives and their biological activities. The use of computational modeling techniques has also accelerated the discovery process by predicting molecular interactions and optimizing lead compounds before experimental validation.
The regulatory landscape for such compounds remains an important consideration as they move closer to commercialization. Ensuring compliance with safety standards and environmental regulations is essential for their widespread adoption. Fortunately, advancements in green chemistry principles have provided innovative solutions for minimizing waste and hazardous byproducts during synthesis. These approaches align with global efforts to promote sustainable practices in chemical manufacturing.
Looking ahead, the future prospects for 1-(2-isocyanatopropan-2-yl)-4-methoxy-2-methylbenzene appear bright, with ongoing research uncovering new possibilities across multiple disciplines. Its unique structural features make it a valuable building block for innovative drug candidates, while its polymerization capabilities open doors to advanced material solutions. As scientific understanding continues to evolve, this compound is poised to play a pivotal role in shaping the future of chemical biology and pharmaceutical innovation.
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